4-(N,N-dimethylsulfamoyl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-ethylbenzamide

• IUPAC Name: 4-(dimethylsulfamoyl)-N-(1,1-dioxothiolan-3-yl)-N-ethylbenzamide
• InChI: InChI=1S/C15H22N2O5S2/c1-4-17(13-9-10-23(19,20)11-13)15(18)12-5-7-14(8-6-12)24(21,22)16(2)3/h5-8,13H,4,9-11H2,1-3H3
• InChI Key: PIXOYOBFUFNKQK-UHFFFAOYSA-N
• Canonical SMILES: CCN(C1CCS(=O)(=O)C1)C(=O)C2=CC=C(C=C2)S(=O)(=O)N(C)C
• Molecular Formula: C15H22N2O5S2
• Molecular Weight: 374.5 g/mol
• CAS No.: 898425-71-3

Description

4-(N,N-dimethylsulfamoyl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-ethylbenzamide is a useful research compound. Its molecular formula is C15H22N2O5S2 and its molecular weight is 374.47. The purity is usually 95%.
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Scientific Research Applications

Polymer Synthesis and Characterization

One area of application involves the synthesis and characterization of novel polymeric materials. For example, studies have focused on synthesizing new diamines and polymerizing them with various anhydrides to produce polyimides with unique solubility and thermal properties. Such materials show promise for high-performance applications due to their excellent thermal stability and solubility in common organic solvents (Butt et al., 2005).

Supramolecular Chemistry

Research in supramolecular chemistry has demonstrated the self-assembly of compounds into columnar mesophases, exhibiting luminescent properties. This is achieved through hydrogen bonding and can lead to the development of new materials for optoelectronic applications (Moyano et al., 2013).

Medicinal Chemistry and Drug Design

In the field of medicinal chemistry, various derivatives of related structures have been synthesized and evaluated for their therapeutic potential. For instance, certain derivatives have shown significant activity in antiulcer and anticonvulsant models, suggesting potential for drug development in these areas (Hosokami et al., 1992), (Diouf et al., 1997).

Material Science and Catalysis

Explorations in material science have led to the development of supramolecular polymers and catalysts with potential applications in environmental remediation and chemical synthesis. For example, oxorhenium(V) complexes with bidentate thiourea ligands have been synthesized and shown to catalyze the oxidation of sulfides, indicating their usefulness in catalytic processes (Bozkurt et al., 2019).